Cas no 2229303-72-2 (tert-butyl N-2-methyl-5-(2-oxo-1,3-oxazolidin-5-yl)phenylcarbamate)

• Product Name: tert-butyl N-2-methyl-5-(2-oxo-1,3-oxazolidin-5-yl)phenylcarbamate
• CAS No: 2229303-72-2
• MF: C₁₅H₂₀N₂O₄
• MW: 292.330304145813
• CID: 6551043
• PubChem ID: 165714321
• Update Time: 2025-11-06

tert-butyl N-2-methyl-5-(2-oxo-1,3-oxazolidin-5-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-methyl-5-(2-oxo-1,3-oxazolidin-5-yl)phenylcarbamate
• 2229303-72-2
• EN300-1877008
• tert-butyl N-[2-methyl-5-(2-oxo-1,3-oxazolidin-5-yl)phenyl]carbamate

• Inchi： 1S/C15H20N2O4/c1-9-5-6-10(12-8-16-13(18)20-12)7-11(9)17-14(19)21-15(2,3)4/h5-7,12H,8H2,1-4H3,(H,16,18)(H,17,19)
• InChI Key： OIYKHOKMZZNGQF-UHFFFAOYSA-N
• SMILES： O1C(NCC1C1C=CC(C)=C(C=1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 292.14230712g/mol
• Monoisotopic Mass: 292.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 76.7Ų

Additional information on tert-butyl N-2-methyl-5-(2-oxo-1,3-oxazolidin-5-yl)phenylcarbamate

Recent Advances in the Study of tert-Butyl N-2-methyl-5-(2-oxo-1,3-oxazolidin-5-yl)phenylcarbamate (CAS: 2229303-72-2)

The compound tert-butyl N-2-methyl-5-(2-oxo-1,3-oxazolidin-5-yl)phenylcarbamate (CAS: 2229303-72-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxazolidinone scaffold, has shown promising potential in various therapeutic applications, particularly in the development of novel antimicrobial and anti-inflammatory agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research has been the synthesis and structural modification of tert-butyl N-2-methyl-5-(2-oxo-1,3-oxazolidin-5-yl)phenylcarbamate to enhance its bioactivity and reduce potential side effects. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that subtle modifications to the oxazolidinone ring could significantly improve the compound's binding affinity to bacterial ribosomes, thereby enhancing its antimicrobial efficacy against resistant strains. The study also highlighted the compound's low cytotoxicity, making it a viable candidate for further preclinical development.

In addition to its antimicrobial properties, recent investigations have explored the anti-inflammatory potential of tert-butyl N-2-methyl-5-(2-oxo-1,3-oxazolidin-5-yl)phenylcarbamate. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited potent inhibition of pro-inflammatory cytokines in vitro, suggesting its potential application in treating chronic inflammatory diseases. The researchers attributed this activity to the compound's ability to modulate key signaling pathways, such as NF-κB and MAPK, which are central to the inflammatory response.

Another significant advancement has been the development of more efficient synthetic routes for tert-butyl N-2-methyl-5-(2-oxo-1,3-oxazolidin-5-yl)phenylcarbamate. A recent publication in Organic Process Research & Development (2023) detailed a scalable and cost-effective method for its production, utilizing green chemistry principles to minimize environmental impact. This innovation is expected to facilitate larger-scale production and further pharmacological evaluation of the compound.

Despite these promising findings, challenges remain in the clinical translation of tert-butyl N-2-methyl-5-(2-oxo-1,3-oxazolidin-5-yl)phenylcarbamate. Issues such as bioavailability, metabolic stability, and potential drug-drug interactions need to be addressed in future studies. However, the compound's unique structural features and demonstrated bioactivities position it as a compelling subject for ongoing research in the chemical biology and pharmaceutical sectors.

In conclusion, tert-butyl N-2-methyl-5-(2-oxo-1,3-oxazolidin-5-yl)phenylcarbamate (CAS: 2229303-72-2) represents a promising candidate for the development of new therapeutic agents. Its dual antimicrobial and anti-inflammatory properties, coupled with recent advancements in synthetic methodologies, underscore its potential to address unmet medical needs. Future research should focus on optimizing its pharmacokinetic profile and conducting in vivo studies to validate its therapeutic efficacy and safety.